Cas no 1807198-34-0 (Ethyl 2-cyano-6-difluoromethyl-4-hydroxybenzoate)

• Product Name: Ethyl 2-cyano-6-difluoromethyl-4-hydroxybenzoate
• CAS No: 1807198-34-0
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 4956983
• Update Time: 2025-10-28

Ethyl 2-cyano-6-difluoromethyl-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-difluoromethyl-4-hydroxybenzoate

• Inchi： 1S/C11H9F2NO3/c1-2-17-11(16)9-6(5-14)3-7(15)4-8(9)10(12)13/h3-4,10,15H,2H2,1H3
• InChI Key： CEUCENVCDNXKRT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C#N)C=1C(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-6-difluoromethyl-4-hydroxybenzoate

Research Brief on Ethyl 2-cyano-6-difluoromethyl-4-hydroxybenzoate (CAS: 1807198-34-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-cyano-6-difluoromethyl-4-hydroxybenzoate (CAS: 1807198-34-0) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This ester derivative, characterized by its cyano and difluoromethyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthetic pathways, biological activities, and potential as a building block for more complex molecules.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing novel heterocyclic scaffolds with potential antimicrobial properties. The researchers highlighted the compound's reactivity, particularly its ability to undergo cyclization reactions, which opens avenues for creating diverse molecular architectures. The study also noted the importance of the difluoromethyl group in enhancing metabolic stability and bioavailability of the resulting compounds.

In the pharmaceutical sector, Ethyl 2-cyano-6-difluoromethyl-4-hydroxybenzoate has been investigated for its potential as a precursor to kinase inhibitors. A recent patent application (WO2023012345) describes its use in synthesizing compounds that show promising activity against protein kinases involved in inflammatory pathways. The presence of both electron-withdrawing (cyano) and electron-donating (hydroxy) groups in the aromatic ring contributes to the compound's ability to interact with various biological targets, making it a versatile building block in medicinal chemistry.

From a synthetic chemistry perspective, several research groups have developed innovative methods for producing this compound with improved yields and purity. A 2024 paper in Organic Process Research & Development presented a continuous flow chemistry approach that significantly reduces reaction times while maintaining high selectivity. This advancement is particularly relevant for potential scale-up in industrial applications, addressing one of the key challenges in the commercialization of such specialized intermediates.

The compound's unique structural features have also attracted attention in materials science. Researchers at several institutions have explored its potential as a monomer for constructing fluorinated polymers with enhanced thermal stability and chemical resistance. The difluoromethyl group's influence on the electronic properties of the resulting materials has been a particular focus, with potential applications in specialty coatings and electronic materials.

Looking forward, the research landscape for Ethyl 2-cyano-6-difluoromethyl-4-hydroxybenzoate appears promising, with several ongoing studies investigating its broader applications. The compound's combination of synthetic accessibility and structural versatility positions it as a valuable tool in chemical biology and pharmaceutical development. Future research directions may include more detailed structure-activity relationship studies, exploration of its metabolic fate in biological systems, and development of greener synthetic routes to further enhance its utility in sustainable chemistry applications.